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Compound of Interest

Compound Name: Potassium perrhenate

Cat. No.: B077996 Get Quote

For researchers, scientists, and drug development professionals, selecting the appropriate salt

form of a compound is a critical decision that can significantly impact its physicochemical

properties, bioavailability, and therapeutic efficacy. Perrhenate salts, compounds containing the

perrhenate anion (ReO₄⁻), are utilized in various scientific applications, from catalysis to

radiopharmaceutical development. This guide provides a comparative analysis of the key

properties of common perrhenate salts to aid in their selection and application.

This comparison guide delves into the solubility, thermal stability, and toxicity of sodium,

potassium, ammonium, lithium, and silver perrhenates. The objective is to furnish researchers

with the necessary data to make informed decisions for their specific experimental and

developmental needs.

Comparative Data of Perrhenate Salts
The following table summarizes the key quantitative properties of selected perrhenate salts.
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Property
Sodium
Perrhenate
(NaReO₄)

Potassium
Perrhenate
(KReO₄)

Ammonium
Perrhenate
(NH₄ReO₄)

Lithium
Perrhenate
(LiReO₄)

Silver
Perrhenate
(AgReO₄)

Molar Mass (

g/mol )
273.19 289.30 268.24 257.14 358.07

Solubility in

Water ( g/100

mL)

103.3 (0°C),

114.0 (25°C),

173.0 (50°C)

[1]

0.93 (20°C),

5.4 (60°C)

2.8 (0°C), 6.2

(20°C), 32.3

(80°C)

Data not

readily

available, but

it is known to

form

dihydrates[2]

0.32 (20°C)

Melting Point

(°C)
414[1] 555

Decomposes

>200[3]

Dihydrate

undergoes

transformatio

ns upon

heating[2]

455[4]

Decompositio

n

Temperature

(°C)

Stable Stable
Starts at

~250

Dihydrate

loses water

upon

heating[2]

~430

Acute Toxicity

(LD₅₀, oral,

rat)

> 2,000

mg/kg

2800

mg/kg[5]

> 2,000

mg/kg[3][6]

> 300 - <

2,000

mg/kg[2]

Data not

available

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental data.

Below are protocols for key experiments cited in the comparison of perrhenate salts.

1. Determination of Aqueous Solubility (Shake-Flask Method)

This method is a standard and reliable technique for determining the equilibrium solubility of a

compound in a specific solvent.
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Materials: Perrhenate salt, deionized water, constant temperature water bath with shaker,

analytical balance, filtration apparatus (e.g., syringe filters), and a suitable analytical

instrument for quantification (e.g., ICP-MS or gravimetric analysis).

Procedure:

An excess amount of the perrhenate salt is added to a known volume of deionized water

in a sealed flask.

The flask is placed in a constant temperature water bath and agitated for a prolonged

period (typically 24-48 hours) to ensure equilibrium is reached.

After equilibration, the solution is allowed to stand to allow undissolved solids to settle.

A sample of the supernatant is carefully withdrawn and filtered to remove any suspended

particles.

The concentration of the perrhenate salt in the filtrate is determined. For gravimetric

analysis, a known volume of the filtrate is evaporated to dryness, and the mass of the

residue is measured.

2. Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

TGA is used to determine the thermal stability and decomposition temperature of a compound.

Materials: Perrhenate salt, TGA instrument, inert gas (e.g., nitrogen or argon).

Procedure:

A small, accurately weighed sample of the perrhenate salt is placed in a tared TGA pan.

The pan is placed in the TGA furnace.

The furnace is heated at a constant rate (e.g., 10 °C/min) under a continuous flow of an

inert gas.

The weight of the sample is continuously monitored as a function of temperature.
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The decomposition temperature is identified as the temperature at which a significant

weight loss is observed.

Visualizing Experimental Workflows and Logical
Relationships
Experimental Workflow for Catalytic Epoxidation

Perrhenate salts are effective catalysts for the epoxidation of olefins, an important reaction in

organic synthesis. The following diagram illustrates a typical experimental workflow for this

process.
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Caption: Workflow for the catalytic epoxidation of an olefin using a perrhenate salt catalyst.

Purification of Ammonium Perrhenate
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The purity of ammonium perrhenate is crucial for its applications, especially in the production of

high-purity rhenium metal. The following diagram outlines the logical steps in a typical

purification process.

Crude Ammonium Perrhenate Solution

Dissolve in Hot Deionized Water

Hot Filtration to Remove Insoluble Impurities

Cool Solution to Induce Crystallization

Separate Crystals by Filtration

Wash Crystals with Cold Deionized Water

Dry Purified Ammonium Perrhenate Crystals

High-Purity Ammonium Perrhenate

Click to download full resolution via product page
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Caption: Purification process of crude ammonium perrhenate by recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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